4-fluoro-N-(naphthalen-1-ylcarbamothioyl)benzamide

• Molecular Formula: C18H13FN2OS
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 4-fluoro-N-(naphthalen-1-ylcarbamothioyl)benzamide
• InChI: InChI=1S/C18H13FN2OS/c19-14-10-8-13(9-11-14)17(22)21-18(23)20-16-7-3-5-12-4-1-2-6-15(12)16/h1-11H,(H2,20,21,22,23)
• InChI Key: NGVASMPKRYGTOX-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=S)NC(=O)C3=CC=C(C=C3)F

Description

4-fluoro-N-(naphthalen-1-ylcarbamothioyl)benzamide is a chemical compound that belongs to the class of benzamide derivatives. It has been found to possess various biological activities, making it a promising candidate for use in scientific research.

Mechanism of Action

The mechanism of action of 4-fluoro-N-(naphthalen-1-ylcarbamothioyl)benzamide is not fully understood. However, it has been reported to inhibit the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It has also been found to modulate the expression of certain genes that are involved in inflammation and pain.
Biochemical and Physiological Effects:
4-fluoro-N-(naphthalen-1-ylcarbamothioyl)benzamide has been found to exhibit various biochemical and physiological effects. It has been reported to reduce the production of inflammatory cytokines and chemokines, leading to a reduction in inflammation. It has also been found to reduce the activity of certain enzymes that are involved in pain sensation, leading to an analgesic effect. Additionally, it has been found to induce apoptosis in cancer cells, leading to a reduction in tumor growth.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-fluoro-N-(naphthalen-1-ylcarbamothioyl)benzamide in lab experiments is its high yield of synthesis, making it a feasible method for the production of this compound. Additionally, it has been found to possess various biological activities, making it a promising candidate for use in scientific research. However, one of the limitations of using this compound is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on 4-fluoro-N-(naphthalen-1-ylcarbamothioyl)benzamide. One direction is to further investigate its mechanism of action and identify the specific enzymes and proteins that it targets. Another direction is to explore its potential as a therapeutic agent for the treatment of cancer, inflammation, and pain. Additionally, future research could focus on improving its solubility in water to enhance its bioavailability and efficacy.

Synthesis Methods

The synthesis of 4-fluoro-N-(naphthalen-1-ylcarbamothioyl)benzamide involves the reaction of 4-fluoro-benzoic acid with naphthalen-1-ylamine and carbon disulfide in the presence of a catalyst. The resulting intermediate is then reacted with thionyl chloride to form the final product. The yield of the synthesis is reported to be high, making it a feasible method for the production of this compound.

Scientific Research Applications

4-fluoro-N-(naphthalen-1-ylcarbamothioyl)benzamide has been found to possess various biological activities, making it a promising candidate for use in scientific research. It has been reported to exhibit anti-inflammatory, analgesic, and anti-tumor activities. Additionally, it has been found to inhibit the growth of cancer cells and induce apoptosis in cancer cells.